Cas no 65987-12-4 (Allyl 4,6-O-benzylidene-a-D-glucopyranoside)
Allyl 4,6-O-benzylidene-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- Allyl 4,6-O-benzylidene-a-D-glucopyranoside
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Allyl 4,6-O-benzylidene-a-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | MA02904-1 g |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside |
65987-12-4 | 1g |
$750.75 | 2023-01-04 | ||
| Biosynth | MA02904-2 g |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside |
65987-12-4 | 2g |
$1,039.50 | 2023-01-04 | ||
| Biosynth | MA02904-5 g |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside |
65987-12-4 | 5g |
$1,588.15 | 2023-01-04 | ||
| Biosynth | MA02904-10 g |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside |
65987-12-4 | 10g |
$2,021.30 | 2023-01-04 | ||
| Biosynth | MA02904-25 g |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside |
65987-12-4 | 25g |
$2,743.25 | 2023-01-04 |
Allyl 4,6-O-benzylidene-a-D-glucopyranoside Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on Allyl 4,6-O-benzylidene-a-D-glucopyranoside
Allyl 4,6-O-benzylidene-a-D-glucopyranoside (CAS No. 65987-12-4): A Comprehensive Overview
Allyl 4,6-O-benzylidene-a-D-glucopyranoside, identified by its CAS number 65987-12-4, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of glycosides and has garnered considerable attention due to its unique structural properties and potential applications in various biological and chemical processes. The benzylidene moiety and the allyl group contribute to its distinct reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug development.
The structure of Allyl 4,6-O-benzylidene-a-D-glucopyranoside consists of a glucose unit modified with benzylidene groups at the 4 and 6 positions, along with an allyl substituent. This configuration imparts specific chemical characteristics that make it useful in various synthetic pathways. The benzylidene groups enhance the compound's ability to participate in condensation reactions, while the allyl group provides a site for further functionalization. These features have been exploited in recent research to develop novel derivatives with enhanced biological activity.
In recent years, there has been growing interest in the use of glycosides as pharmacophores due to their diverse biological activities. Allyl 4,6-O-benzylidene-a-D-glucopyranoside has been studied for its potential role in modulating various biological pathways. One of the most notable areas of research is its application in anti-inflammatory and anti-cancer therapies. Studies have shown that glycosides derived from glucose can interact with specific enzymes and receptors, leading to therapeutic effects. The benzylidene and allyl groups in this compound enhance its binding affinity to target proteins, making it a promising candidate for drug design.
The synthesis of Allyl 4,6-O-benzylidene-a-D-glucopyranoside involves a series of well-defined chemical reactions. The key step is the condensation of glucose with benzaldehyde derivatives, followed by selective protection and functionalization at the 4 and 6 positions. The introduction of the allyl group typically occurs through an addition reaction or via cross-coupling techniques. These synthetic strategies have been refined over the years, leading to efficient and scalable production methods. The availability of high-purity Allyl 4,6-O-benzylidene-a-D-glucopyranoside has facilitated its use in various research applications.
Recent advancements in analytical chemistry have enabled more detailed characterization of Allyl 4,6-O-benzylidene-a-D-glucopyranoside. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its structure and conformation. These studies have not only confirmed the identity of the compound but also revealed its molecular interactions with other molecules. Such information is crucial for understanding its biological activity and for designing more effective derivatives.
The potential applications of Allyl 4,6-O-benzylidene-a-D-glucopyranoside extend beyond pharmaceuticals. In agrochemical research, glycosides derived from glucose have been explored as natural herbicides and fungicides due to their ability to inhibit microbial growth. Additionally, the compound's structural features make it a suitable candidate for use in material science, particularly in the development of novel polymers and coatings. The benzylidene groups can participate in polymerization reactions, leading to materials with enhanced mechanical properties.
The future direction of research on Allyl 4,6-O-benzylidene-a-D-glucopyranoside is likely to focus on expanding its applications and understanding its mechanisms of action. Researchers are exploring ways to modify its structure to improve its bioavailability and therapeutic efficacy. Additionally, computational methods are being employed to predict new derivatives with enhanced properties. These efforts are expected to lead to innovative applications in medicine and industry.
In conclusion, Allyl 4,6-O-benzylidene-a-D-glucopyranoside (CAS No. 65987-12-4) is a versatile compound with significant potential in various fields. Its unique structure and reactivity make it a valuable tool for synthetic chemists and a promising candidate for drug development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.
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